1-(4-butoxybenzyl)-4-(3-chlorophenyl)piperazine

• IUPAC Name: 1-[(4-butoxyphenyl)methyl]-4-(3-chlorophenyl)piperazine
• InChI: InChI=1S/C21H27ClN2O/c1-2-3-15-25-21-9-7-18(8-10-21)17-23-11-13-24(14-12-23)20-6-4-5-19(22)16-20/h4-10,16H,2-3,11-15,17H2,1H3
• InChI Key: CALFGIRIPVFEOJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)CN2CCN(CC2)C3=CC(=CC=C3)Cl
• Molecular Formula: C21H27ClN2O
• Molecular Weight: 358.9 g/mol

Description

1-(4-butoxybenzyl)-4-(3-chlorophenyl)piperazine, also known as BZP, is a synthetic compound that belongs to the piperazine class of drugs. It was initially developed as a potential antidepressant but was later found to have stimulant properties. BZP is commonly used as a recreational drug due to its stimulant effects, but it also has potential applications in scientific research.

Mechanism of Action

1-(4-butoxybenzyl)-4-(3-chlorophenyl)piperazine works by binding to and activating the dopamine and serotonin receptors in the brain. This leads to an increase in the release of these neurotransmitters, resulting in the stimulant effects of 1-(4-butoxybenzyl)-4-(3-chlorophenyl)piperazine.
Biochemical and Physiological Effects
1-(4-butoxybenzyl)-4-(3-chlorophenyl)piperazine has been shown to increase heart rate, blood pressure, and body temperature. It also causes increased alertness, euphoria, and sociability. 1-(4-butoxybenzyl)-4-(3-chlorophenyl)piperazine has been found to have similar effects to other stimulants, such as amphetamines.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(4-butoxybenzyl)-4-(3-chlorophenyl)piperazine in lab experiments is its ability to stimulate the release of dopamine and serotonin. This makes it useful for studying the effects of these neurotransmitters on the brain. However, 1-(4-butoxybenzyl)-4-(3-chlorophenyl)piperazine is also a potent stimulant and can cause adverse effects, such as increased heart rate and blood pressure, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for research on 1-(4-butoxybenzyl)-4-(3-chlorophenyl)piperazine. One area of interest is its potential use in treating depression and anxiety disorders. Further studies could also investigate the long-term effects of 1-(4-butoxybenzyl)-4-(3-chlorophenyl)piperazine use and its potential for addiction. Additionally, research could focus on developing new compounds based on the structure of 1-(4-butoxybenzyl)-4-(3-chlorophenyl)piperazine with improved therapeutic properties.

Synthesis Methods

1-(4-butoxybenzyl)-4-(3-chlorophenyl)piperazine can be synthesized from piperazine and benzyl chloride, followed by a reaction with 3-chlorophenyl magnesium bromide and butyl bromide. This process yields 1-(4-butoxybenzyl)-4-(3-chlorophenyl)piperazine as a white crystalline powder.

Scientific Research Applications

1-(4-butoxybenzyl)-4-(3-chlorophenyl)piperazine has been used in scientific research to study its effects on the central nervous system. It has been shown to increase dopamine and serotonin levels in the brain, leading to its stimulant properties. 1-(4-butoxybenzyl)-4-(3-chlorophenyl)piperazine has also been studied for its potential use in treating depression and anxiety disorders.